4-(((3beta)-Cholest-5-en-3-yl)oxy)butanoic acid
4-(((3beta)-Cholest-5-en-3-yl)oxy)butanoic acid
Brand Name:
Vulcanchem
CAS No.:
156908-81-5
VCID:
VC0235142
InChI:
InChI=1S/C31H52O3/c1-21(2)8-6-9-22(3)26-13-14-27-25-12-11-23-20-24(34-19-7-10-29(32)33)15-17-30(23,4)28(25)16-18-31(26,27)5/h11,21-22,24-28H,6-10,12-20H2,1-5H3,(H,32,33)/t22-,24+,25?,26-,27?,28?,30+,31-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OCCCC(=O)O)C)C
Molecular Formula:
C31H52O3
Molecular Weight:
472.7 g/mol
4-(((3beta)-Cholest-5-en-3-yl)oxy)butanoic acid
CAS No.: 156908-81-5
Main Products
VCID: VC0235142
Molecular Formula: C31H52O3
Molecular Weight: 472.7 g/mol
| CAS No. | 156908-81-5 |
|---|---|
| Product Name | 4-(((3beta)-Cholest-5-en-3-yl)oxy)butanoic acid |
| Molecular Formula | C31H52O3 |
| Molecular Weight | 472.7 g/mol |
| IUPAC Name | 4-[[(3S,10R,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]butanoic acid |
| Standard InChI | InChI=1S/C31H52O3/c1-21(2)8-6-9-22(3)26-13-14-27-25-12-11-23-20-24(34-19-7-10-29(32)33)15-17-30(23,4)28(25)16-18-31(26,27)5/h11,21-22,24-28H,6-10,12-20H2,1-5H3,(H,32,33)/t22-,24+,25?,26-,27?,28?,30+,31-/m1/s1 |
| Standard InChIKey | CRDNCPAYGSTGQR-PHZPAERESA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CCC2[C@@]1(CCC3C2CC=C4[C@@]3(CC[C@@H](C4)OCCCC(=O)O)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OCCCC(=O)O)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OCCCC(=O)O)C)C |
| Synonyms | 4-(cholesteryloxy)butyric acid gamma-(cholesteryloxy)butyric acid gamma-CBA |
| PubChem Compound | 133022 |
| Last Modified | Nov 11 2021 |
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